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Executive Summary

Hexyl laurate (CAS: 34316-64-8), an ester of hexyl alcohol and lauric acid, is widely utilized in
the cosmetics and personal care industries as an emollient, solvent, and viscosity-controlling
agent.[1][2][3] Its prevalence in "wash-off* products necessitates a thorough understanding of
its environmental fate and potential impact. This document provides a comprehensive analysis
of the biodegradability, environmental distribution, and bioaccumulation potential of hexyl
laurate, supported by quantitative data, detailed experimental protocols, and logical workflow
diagrams. The available data indicates that hexyl laurate is readily biodegradable and is not
expected to persist or bioaccumulate in the environment.

Physicochemical Properties

The environmental behavior of a chemical is largely dictated by its physicochemical properties.
Hexyl laurate is a colorless oily liquid that is insoluble in water but soluble in oils and alcohols.
[4][5] These properties influence its distribution and partitioning in various environmental
compartments.

Table 1: Physicochemical Properties of Hexyl Laurate
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Property Value Source
IUPAC Name hexyl dodecanoate [6]
CAS Number 34316-64-8 [1]
Molecular Formula C1sH3602 [21[6]1[7]
Molecular Weight 284.48 g/mol [51[6]
Physical State Liquid [7]
Melting Point -3.4°C [7]
Boiling Point 326 - 334 °C [41[8]
. Insoluble (log10WS: -6.22
Water Solubility [419]
mol/L)
Octanol-Water Partition
o 6.031-7.74 [9][10]
Coefficient (Log Kow)
Organic Carbon-Normalised
Adsorption Coefficient (log 5.141 (ECHA) [10]

KoC)

Environmental Fate and Distribution

The high Log Kow and Log Koc values indicate that if released into the environment, hexyl

laurate will have a strong tendency to partition from water into soil, sediment, and organic

matter.[9][10] Its low water solubility further limits its mobility in aquatic systems.[4][9] Release

to the environment can occur from industrial manufacturing and formulation, as well as from the

use of consumer products like cosmetics, cleaners, and detergents.[1]

Caption: Conceptual workflow for assessing the environmental fate of a chemical.

Abiotic Degradation

Hydrolysis: As an ester, hexyl laurate can undergo hydrolysis to form its constituent alcohol (n-

hexanol) and carboxylic acid (lauric acid).[11] This process is influenced by pH. Estimated

hydrolysis half-lives are approximately 2 years at a neutral pH of 7 and significantly shorter at

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-Laurate
https://www.atamanchemicals.com/hexyl-laurate_u30916/
https://www.specialchem.com/cosmetics/inci-ingredients/hexyl-laurate
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-Laurate
https://www.alfa-chemistry.com/product/hexyl-laurate-cas-34316-64-8-135336.html
https://www.noncomedogenic.co.za/glossary/hexyl-laurate/
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-Laurate
https://www.alfa-chemistry.com/product/hexyl-laurate-cas-34316-64-8-135336.html
https://www.alfa-chemistry.com/product/hexyl-laurate-cas-34316-64-8-135336.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4913740.htm
https://www.thegoodscentscompany.com/data/rw1370561.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4913740.htm
https://www.chemeo.com/cid/24-351-5/Hexyl-laurate
https://www.chemeo.com/cid/24-351-5/Hexyl-laurate
https://www.chemos.de/import/data/msds/GB_en/34316-64-8-A0108802-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/34316-64-8-A0108802-GB-en.pdf
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.chemeo.com/cid/24-351-5/Hexyl-laurate
https://www.chemos.de/import/data/msds/GB_en/34316-64-8-A0108802-GB-en.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4913740.htm
https://www.chemeo.com/cid/24-351-5/Hexyl-laurate
https://www.atamanchemicals.com/hexyl-laurate_u30916/
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.benchchem.com/product/b038418
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

78 days at an alkaline pH of 8, suggesting that hydrolysis is a slow but viable degradation
pathway, particularly in alkaline waters.[12]

Biotic Degradation

Biodegradation is the primary mechanism for the removal of hexyl laurate from the
environment. It is the breakdown of the substance by microorganisms into simpler compounds
like carbon dioxide, water, and biomass.[13][14]

Table 2: Ready Biodegradability of Hexyl Laurate

Test Classificati
o Method Result Pass Level Source

Guideline on

67% ] Readily
OECD 301 Oxygen ] = 60% in 10- ]

) degradation ) Biodegradabl  [10]

(assumed) Depletion ) day window

in 28 days e

The data strongly indicates that hexyl laurate is readily biodegradable.[10] This classification is
critical, as it means the substance is expected to undergo rapid and ultimate degradation in
aguatic environments, thereby preventing persistence.[15] Structures that favor biodegradation
include esters and unsubstituted linear alkyl chains, both of which are present in hexyl laurate.
[16]

Experimental Protocol: OECD 301 Ready
Biodegradability

The OECD 301 guidelines encompass a series of six tests designed to screen chemicals for
ready biodegradability in an aerobic aqueous medium.[17][18] Given hexyl laurate's poor
water solubility, the OECD 301F (Manometric Respirometry) method is a suitable and
commonly used test.[19]

Principle of OECD 301F

This method determines the biodegradability of a substance by measuring the amount of
oxygen consumed by a microbial inoculum during the degradation process over 28 days.[19]
The oxygen consumption is compared to the theoretical oxygen demand (ThOD) to calculate

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=5683
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://mpr-labs.com/en/biodegradability-in-cosmetics-what-it-really-means-and-how-to-test-it/
https://sers.unilever.com/our-science/safety-without-animal-testing/biodegradation/
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/34316-64-8-A0108802-GB-en.pdf
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/34316-64-8-A0108802-GB-en.pdf
https://contractlaboratory.com/oecd-301-biodegradability-testing-a-strategic-tool-for-sustainable-product-development/
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.ctpa.org.uk/biodegradability-and-compostability
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.oecd.org/en/publications/1992/07/test-no-301-ready-biodegradability_g1gh2913.html
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.aropha.com/resources/blog/types-of-oecd-301-biodegradation-tests/
https://www.aropha.com/resources/blog/types-of-oecd-301-biodegradation-tests/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

the percentage of biodegradation. A substance is considered readily biodegradable if it reaches
60% of its ThOD within a 10-day window during the 28-day test period.[17][19]

Detailed Methodology (OECD 301F)

o Test Substance and Preparation: Hexyl laurate is added to a mineral medium to achieve a
concentration that yields sufficient oxygen demand (typically 100 mg/L). Due to its
insolubility, it may be adsorbed onto an inert support like silica gel or emulsified prior to
addition.

e Inoculum: The microbial inoculum is typically sourced from the activated sludge of a
domestic wastewater treatment plant. It is washed and prepared to ensure a diverse
population of microorganisms.

» Test Vessels: The experiment is conducted in sealed vessels (respirometers) containing the
mineral medium, test substance, and inoculum. Each vessel is connected to a pressure
sensor to measure oxygen depletion in the headspace.

e Controls:

o Blank Control: Contains only the inoculum and mineral medium to measure the
endogenous respiration of the microorganisms.

o Reference Control: Contains a readily biodegradable reference substance (e.g., sodium
benzoate) to verify the viability of the inoculum.

o Toxicity Control: Contains both the test substance and the reference substance to check
for any inhibitory effects of the test substance on the microorganisms.

 Incubation: The vessels are incubated in the dark at a constant temperature (22 £ 2°C) with
continuous stirring for 28 days.

o Data Collection: The consumption of oxygen is measured continuously or at frequent
intervals by the respirometer. Carbon dioxide produced is trapped by a potassium hydroxide
solution within the vessel.
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» Calculation of Biodegradation: The percentage of degradation is calculated as: %
Degradation = (O2 consumed by test substance - Oz consumed by blank) / ThOD * 100 The
Theoretical Oxygen Demand (ThOD) is calculated based on the elemental composition of
hexyl laurate (C1sH3602).

Caption: Simplified experimental workflow for the OECD 301F test.

Bioaccumulation and Ecotoxicity

Bioaccumulation: Bioaccumulation is the potential for a substance to accumulate in living
organisms. While the high Log Kow of hexyl laurate (6.03 - 7.74) suggests a potential for
bioaccumulation, this is significantly mitigated by its ready biodegradability.[9][10] Substances
that are rapidly broken down by microorganisms do not persist in the environment long enough
to accumulate to significant levels in the food chain. Environment Canada classifies hexyl
laurate as not suspected to be bioaccumulative.[20]

Ecotoxicity: Based on available data, hexyl laurate does not meet the criteria for classification
as hazardous to the aquatic environment according to GHS (Globally Harmonized System)
criteria.[6][10] While specific ecotoxicity data (e.g., LCso for fish) is not readily available in the
reviewed literature, its low water solubility and rapid biodegradation suggest a low risk to
aguatic organisms.

Table 3: Environmental Partitioning and Bioaccumulation Potential of Hexyl Laurate
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Parameter Value Interpretation Source

High potential to
Log Kow 6.031-7.74 partition into fatty [9][10]

tissues

Immobile in soil;
Log KocC 5.141 strong adsorption to [10]

organic matter

Ready
Bioaccumulation Not suspected to be biodegradability 0]
Potential bioaccumulative mitigates
bioaccumulation risk
_ N Low concern for acute
Aquatic Hazard Not classified as ) ]
o or chronic aquatic [6][10]
Classification hazardous o
toxicity
Conclusion

The comprehensive analysis of available data indicates a favorable environmental profile for
hexyl laurate. Its key characteristics are:

» Low Mobility: Due to high Log Koc and low water solubility, hexyl laurate is expected to
adsorb strongly to soil and sediment, limiting its transport in the environment.

» Ready Biodegradability: Hexyl laurate is readily biodegradable, with evidence of achieving
67% degradation in 28 days. This is the most critical factor in its environmental fate, ensuring
it does not persist.

e Low Bioaccumulation and Ecotoxicity Risk: The rapid rate of biodegradation effectively
mitigates the potential for bioaccumulation suggested by its high Log Kow. It is not classified
as hazardous to the aquatic environment.

For professionals in research and drug development, hexyl laurate can be considered a
substance with a low environmental risk profile when used as intended. Its rapid breakdown
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into naturally occurring substances (fatty acid and alcohol) prevents long-term environmental
persistence and impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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